Cas no 61187-01-7 (2,4-Hexadienedioic acid, mono(1-methylethyl) ester, (Z,Z)-)

• Product Name: 2,4-Hexadienedioic acid, mono(1-methylethyl) ester, (Z,Z)-
• CAS No: 61187-01-7
• MF: C₉H₁₁O₄
• MW: 183.181243181229
• CID: 489289
• PubChem ID: 71398493
• Update Time: 2025-04-19

2,4-Hexadienedioic acid, mono(1-methylethyl) ester, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienedioic acid, mono(1-methylethyl) ester, (Z,Z)-
• 6-oxo-6-propan-2-yloxyhexa-2,4-dienoate
• DTXSID40819916
• 6-Oxo-6-[(propan-2-yl)oxy]hexa-2,4-dienoate
• 61187-01-7

• Inchi： 1S/C9H12O4/c1-7(2)13-9(12)6-4-3-5-8(10)11/h3-7H,1-2H3,(H,10,11)/p-1
• InChI Key： OCCJXQJLQWHCNA-UHFFFAOYSA-M
• SMILES： O(C(C=CC=CC(=O)[O-])=O)C(C)C

Computed Properties

• Exact Mass: 183.06573
• Monoisotopic Mass: 183.06573383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43